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Compound of Interest

Compound Name: Sulfo-Cyanine5.5 carboxylic acid

Cat. No.: B611061 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectral properties of Sulfo-
Cyanine5.5 carboxylic acid, a far-red emitting fluorophore critical for a range of applications in

biological and biomedical research. Its high water solubility, photostability, and strong

fluorescence make it an invaluable tool for labeling proteins, nucleic acids, and other

biomolecules. This document outlines its core spectral characteristics, detailed experimental

protocols for their determination, and a logical workflow for its characterization.

Core Spectral Properties
Sulfo-Cyanine5.5 carboxylic acid is characterized by its absorption and emission in the far-

red region of the electromagnetic spectrum.[1] Due to the presence of four sulfo-groups, the

dye is highly hydrophilic and carries a negative charge at neutral pH.[2][3][4][5][6][7] A key

feature of this cyanine dye is the low pH dependence of its fluorescence and a notably high

extinction coefficient.[2][3][4][5][6][7]

The quantitative spectral properties of Sulfo-Cyanine5.5 carboxylic acid are summarized in

the table below. The values represent a consolidation of data from various suppliers and

literature sources. Minor variations are expected depending on the solvent and measurement

conditions.
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Spectral Property Value

Excitation Maximum (λex) 673 - 675 nm[7][8][9][10]

Emission Maximum (λem) 691 - 707 nm[7][8][9][10][11]

Molar Extinction Coefficient (ε) 195,000 - 235,000 M-1cm-1[7][8][10][11]

Fluorescence Quantum Yield (Φf) ~0.21[12]

Stokes Shift ~18 - 34 nm

Experimental Protocols for Spectral
Characterization
Accurate determination of the spectral properties of Sulfo-Cyanine5.5 carboxylic acid is

crucial for its effective implementation in experimental assays. The following protocols outline

the methodologies for measuring its absorption and emission spectra, molar extinction

coefficient, and fluorescence quantum yield.

Measurement of Absorption and Emission Spectra
This protocol describes the standard procedure for acquiring the absorbance and fluorescence

emission spectra of Sulfo-Cyanine5.5 carboxylic acid.

Materials:

Sulfo-Cyanine5.5 carboxylic acid

High-purity solvent (e.g., phosphate-buffered saline (PBS), water, dimethyl sulfoxide

(DMSO))

UV-Vis spectrophotometer

Spectrofluorometer

Quartz cuvettes (1 cm path length)

Procedure:
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Sample Preparation:

Prepare a stock solution of Sulfo-Cyanine5.5 carboxylic acid in the chosen solvent.

From the stock solution, prepare a dilute solution with an absorbance value between 0.05

and 0.1 at the absorption maximum to avoid inner filter effects.

Absorption Spectrum Measurement:

Turn on the spectrophotometer and allow the lamp to warm up.

Set the spectrophotometer to scan a wavelength range that includes the expected

absorption maximum (e.g., 500 nm to 800 nm).

Use a cuvette filled with the solvent as a blank to zero the instrument.

Replace the blank with the cuvette containing the Sulfo-Cyanine5.5 carboxylic acid
solution.

Acquire the absorption spectrum. The peak of this spectrum corresponds to the absorption

maximum (λabs).

Emission Spectrum Measurement:

Turn on the spectrofluorometer and allow the lamp to warm up.

Set the excitation wavelength to the determined absorption maximum (λabs).

Set the emission scan range to start at a wavelength slightly longer than the excitation

wavelength and extend to cover the entire emission profile (e.g., 680 nm to 850 nm).

Use a cuvette with the solvent to measure and subtract the background signal.

Measure the fluorescence emission spectrum of the Sulfo-Cyanine5.5 carboxylic acid
solution. The peak of this spectrum is the emission maximum (λem).

Determination of Molar Extinction Coefficient
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The molar extinction coefficient (ε) is a measure of how strongly a substance absorbs light at a

particular wavelength. It is determined using the Beer-Lambert law.

Procedure:

Prepare a dilution series of Sulfo-Cyanine5.5 carboxylic acid of known concentrations in

the chosen solvent.

Measure the absorbance of each solution at the absorption maximum (λabs) using a

spectrophotometer.

Plot the absorbance values against the corresponding molar concentrations.

Perform a linear regression on the data points. The slope of the resulting line is the molar

extinction coefficient (ε) in M-1cm-1.

Determination of Fluorescence Quantum Yield
The fluorescence quantum yield (Φf) is the ratio of photons emitted to photons absorbed. The

relative method, using a standard with a known quantum yield, is commonly employed.

Materials:

Sulfo-Cyanine5.5 carboxylic acid solution

A reference standard with a known quantum yield in the same spectral region (e.g., Cresyl

Violet)

UV-Vis spectrophotometer

Spectrofluorometer

Procedure:

Prepare solutions of both the Sulfo-Cyanine5.5 carboxylic acid and the reference standard

with absorbance values below 0.1 at the excitation wavelength to minimize re-absorption

effects.
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Measure the absorbance of both solutions at the chosen excitation wavelength.

Measure the fluorescence emission spectra of both the sample and the standard, ensuring

identical experimental conditions (e.g., excitation wavelength, slit widths).

Integrate the area under the emission curves for both the sample and the standard.

Calculate the quantum yield of the Sulfo-Cyanine5.5 carboxylic acid using the following

equation:

ΦX = ΦST * (IX / IST) * (AST / AX) * (nX2 / nST2)

Where:

Φ is the quantum yield

I is the integrated fluorescence intensity

A is the absorbance at the excitation wavelength

n is the refractive index of the solvent

The subscripts X and ST refer to the unknown sample and the standard, respectively.

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the complete spectral characterization

of Sulfo-Cyanine5.5 carboxylic acid.
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Workflow for Spectral Characterization of Sulfo-Cyanine5.5 Carboxylic Acid

Sample Preparation

Absorption Spectroscopy

Fluorescence Spectroscopy

Data Analysis & Calculation

Final Spectral Properties

Prepare Stock Solution

Prepare Dilute Solutions

Measure Absorption Spectrum

Measure Fluorescence of Sample & StandardBeer-Lambert Analysis Measure Emission Spectrum

Determine λex

Determine λabs_max Calculate Molar Extinction Coefficient (ε) Determine λem_max Calculate Quantum Yield (Φf)

λabs_max λem_maxε Φf

Click to download full resolution via product page

Caption: Workflow for the spectral characterization of a fluorescent dye.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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